Cas no 1207003-77-7 (N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 1207003-77-7
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 6263502
• PubChem ID: 45503984
• Update Time: 2025-10-28

N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-7-methoxy-1-benzofuran-2-carboxamide
• AKOS024518417
• VU0520358-1
• F5782-0139
• N-((4-(1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)-7-methoxybenzofuran-2-carboxamide
• N-[[4-(1H-benzimidazol-2-yl)cyclohexyl]methyl]-7-methoxy-1-benzofuran-2-carboxamide
• 1207003-77-7
• N-{[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}-7-methoxy-1-benzofuran-2-carboxamide

• Inchi： 1S/C24H25N3O3/c1-29-20-8-4-5-17-13-21(30-22(17)20)24(28)25-14-15-9-11-16(12-10-15)23-26-18-6-2-3-7-19(18)27-23/h2-8,13,15-16H,9-12,14H2,1H3,(H,25,28)(H,26,27)
• InChI Key： ZRWVVSZDWWTKFC-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C=C1C(NCC1CCC(C2=NC3C=CC=CC=3N2)CC1)=O)OC

Computed Properties

• Exact Mass: 403.19
• Monoisotopic Mass: 403.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.2A^2
• XLogP3: 4.7

Additional information on N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-7-methoxy-1-benzofuran-2-carboxamide

Chemical Compound CAS No. 1207003-77-7: N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-7-methoxy-1-benzofuran-2-carboxamide

N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-7-methoxy-1-benzofuran-2-carboxamide is a highly specialized chemical compound with the CAS registry number 1207003-77-7. This compound belongs to the class of benzofuran derivatives and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule combines a benzodiazole moiety with a benzofuran framework, making it a promising candidate for further research and development.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate compounds such as 4-(1H-1,3-benzodiazol-2-yl)cyclohexanecarbaldehyde and subsequent coupling reactions to form the final product. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. The use of catalytic asymmetric synthesis has also been explored to enhance the enantioselectivity of the product, which is crucial for its application in chiral environments.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-7-methoxy-1-benzofuran-2-carboxamide exhibits potent inhibitory effects against various enzymes, including kinases and proteases. These findings suggest its potential as a lead compound in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Furthermore, the compound's ability to modulate cellular signaling pathways has been validated through in vitro and in vivo experiments, highlighting its therapeutic potential.

In addition to its pharmacological properties, this compound has also been investigated for its photophysical properties, which make it a strong candidate for applications in optoelectronics and sensors. The presence of conjugated aromatic systems in its structure contributes to its high molar absorptivity and fluorescence quantum yield. Recent studies have demonstrated its utility as a fluorescent probe for detecting metal ions and organic pollutants in aqueous environments. This dual functionality—combining biological activity with photophysical properties—underscores the versatility of this compound.

The structural integrity of N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-7-methoxy-1-benzofuran-2-carboxamide is further enhanced by the presence of a methoxy group at the 7-position of the benzofuran ring. This substituent not only stabilizes the molecule but also plays a critical role in modulating its reactivity and solubility. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution and bonding characteristics of the molecule, which are essential for understanding its reactivity under different conditions.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicity. Initial assessments indicate that it is relatively stable under aerobic conditions, which raises concerns about its persistence in natural ecosystems. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal or recycling.

In conclusion, N-{4-(1H-1,3-benzodiazol-2-yllcyclohexylmethyl}-7-methoxy-lbenzofuran-z-carboxamide (CAS No. 1207003-zz-z) represents a cutting-edge chemical entity with multifaceted applications across diverse scientific domains. Its unique structure, coupled with advanced synthetic methodologies and biological/photophysical properties, positions it as a key player in future innovations within the chemical sciences.